Cas no 477710-90-0 (N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide)

N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide is a carbohydrazide derivative featuring a pyrazole core and a trifluoromethyl-substituted phenyl group. Its structure confers notable stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks. The presence of the trifluoromethyl group enhances lipophilicity and electron-withdrawing properties, which can influence binding affinity in medicinal chemistry applications. This compound is suitable for research in pharmaceuticals, agrochemicals, and materials science due to its potential as a precursor for bioactive molecules. Its well-defined synthetic pathway ensures reproducibility, while its purity and structural integrity support rigorous experimental applications.

N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide structure

477710-90-0 structure

Product Name:N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide

CAS No:477710-90-0

MF:

MW:

CID:4652164

Update Time:2025-06-12

N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

- N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide

N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N150045-25mg	N'-[(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene]-4-(trifluoromethyl)benzenecarbohydrazide	477710-90-0		25mg	$ 230.00	2022-06-03
TRC	N150045-50mg	N'-[(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene]-4-(trifluoromethyl)benzenecarbohydrazide	477710-90-0		50mg	$ 380.00	2022-06-03
A2B Chem LLC	AI72027-1mg	N'-[(1E)-(3-phenyl-1H-pyrazol-4-yl)methylidene]-4-(trifluoromethyl)benzohydrazide	477710-90-0	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI72027-5mg	N'-[(1E)-(3-phenyl-1H-pyrazol-4-yl)methylidene]-4-(trifluoromethyl)benzohydrazide	477710-90-0	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI72027-10mg	N'-[(1E)-(3-phenyl-1H-pyrazol-4-yl)methylidene]-4-(trifluoromethyl)benzohydrazide	477710-90-0	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI72027-500mg	N'-[(1E)-(3-phenyl-1H-pyrazol-4-yl)methylidene]-4-(trifluoromethyl)benzohydrazide	477710-90-0	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI72027-1g	N'-[(1E)-(3-phenyl-1H-pyrazol-4-yl)methylidene]-4-(trifluoromethyl)benzohydrazide	477710-90-0	>90%	1g	$1295.00	2024-04-19

N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide Related Literature

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Additional information on N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide

Comprehensive Overview of N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide (CAS No. 477710-90-0)

The compound N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide (CAS No. 477710-90-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. With its unique structural features, including a pyrazole ring and a trifluoromethyl group, this compound exhibits remarkable potential for applications in drug discovery and advanced material development. Researchers are particularly interested in its hydrazide backbone, which is known to contribute to bioactivity and molecular stability.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, making them valuable in pharmaceutical research. The presence of the 3-phenyl-1H-pyrazol-4-yl moiety further enhances the compound's ability to interact with biological targets, such as enzymes and receptors. This has led to increased interest in CAS No. 477710-90-0 as a potential scaffold for designing novel therapeutics, particularly in areas like oncology and inflammation.

From a synthetic chemistry perspective, N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide serves as an excellent example of how strategic functional group incorporation can modulate a molecule's properties. The E-configuration of the methylidene group ensures geometric specificity, which is critical for achieving desired interactions in both biological and material contexts. This level of precision is why the compound is frequently referenced in patents and academic papers focusing on structure-activity relationships (SAR).

Another area of growing interest is the compound's potential role in supramolecular chemistry. The hydrazide functionality can participate in hydrogen bonding, while the trifluoromethyl group introduces steric and electronic effects that influence molecular assembly. Such properties make CAS No. 477710-90-0 a candidate for developing smart materials, such as sensors or self-healing polymers, which are currently trending in nanotechnology research.

For researchers and industry professionals, understanding the synthetic pathways and purification methods for this compound is essential. Common techniques include condensation reactions between 3-phenyl-1H-pyrazole-4-carbaldehyde and 4-(trifluoromethyl)benzenecarbohydrazide, followed by chromatographic purification. Optimizing these processes is a frequent topic in organic chemistry forums and publications, reflecting the compound's relevance in modern laboratory workflows.

Environmental and safety considerations are also paramount when working with N'-(E)-(3-Phenyl-1H-pyrazol-4-yl)methylidene-4-(trifluoromethyl)benzenecarbohydrazide. While it is not classified as hazardous, proper handling protocols should be followed to ensure workplace safety. This aligns with the broader industry shift toward green chemistry principles, which emphasize minimizing waste and using sustainable reagents.

In summary, CAS No. 477710-90-0 represents a versatile and scientifically significant compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique structural attributes and functional groups make it a subject of ongoing research, particularly in the context of drug design and advanced material engineering. As interest in fluorinated compounds and heterocyclic chemistry continues to rise, this molecule is poised to remain a key player in cutting-edge scientific developments.